Cas no 2052-46-2 (N,N-Dimethyl-p-phenylenediamine monohydrochloride)

• Product Name: N,N-Dimethyl-p-phenylenediamine monohydrochloride
• CAS No: 2052-46-2
• MF: C₈H₁₃ClN₂
• MW: 172.655220746994
• MDL: MFCD00012990
• CID: 84098
• PubChem ID: 7736
• Update Time: 2025-10-28

N,N-Dimethyl-p-phenylenediamine monohydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(Dimethylamino)aniline monohydrochloride, 4-Amino-N,N-dimethylaniline monohydrochloride
• N,N-Dimethyl-p-phenylenediamine Hydrochloride
• N,N-DIMETHYL-P-PHENYLENEDIAMINE MONOHYDROCHLORIDE
• N.N-DIMETHYL-P-BENZENE DIAMINE HYDROCHLORIDE
• 4-DiMethylaMineaniline, HCl
• N,N-DIMETHYL-1,4-PHENYLENEDIAMINE MONOHYDROCHLORIDE
• p-Amino-N,N-dimethylaniline monohydrochloride
• p-Phenylenediamine,N-dimethyl-, monohydrochloride
• 1,4-Benzenediamine, N1,N1-dimethyl-, hydrochloride (1:?)
• 1,4-Benzenediamine, N,N-dimethyl-, hydrochloride
• N,N-Dimethyl-1,4-benzenediamine monohydrochloride
• LS-13462
• FT-0634011
• 1, N,N-dimethyl-, monohydrochloride
• MFCD00012990
• EINECS 237-455-1
• 4-N,4-N-dimethylbenzene-1,4-diamine;hydrochloride
• 4-Dimethylamineaniline hydrochloride
• p-aminodimethylaniline hydrochloride
• KTWNIUBGGFBRKH-UHFFFAOYSA-N
• NSC47696
• p-Phenylenediamine, N,N-dimethyl-, monohydrochloride
• s12225
• 4-Amino-N,N-dimethylaniline monohydrochloride
• CS-0204903
• SCHEMBL971113
• N,N-Dimethylbenzene-1,4-diamine hydrochloride
• N,N-Dimethyl-p-phenylenediamine monohydrochloride, Vetec(TM) reagent grade, 98%
• NSC 47696
• 1,4-Benzenediamine,n1,n1-dimethyl-,hydrochloride(1:1)
• WLN: ZR DN1&1 &GH
• CAA05246
• N1,N1-dimethylbenzene-1,4-diamine HCl
• N1,N1-Dimethylbenzene-1,4-diamine hydrochloride
• 1,4-Benzenediamine, N,N-dimethyl-, monohydrochloride
• N,N-DIMETHYL-P-PHENYLENEDIAMINE HCl
• F0001-0728
• AMY22205
• 13806-04-7
• AKOS015894780
• 1,4-Benzenediamine, N1,N1-dimethyl-, hydrochloride (1:1)
• 4-Amino-N,N-dimethylaniline hydrochloride
• EINECS 218-146-0
• 2052-46-2
• DTXSID50883789
• LCZC1241
• NSC-47696
• NS00082043
• N1,N1-Dimethylbenzene-1,4-diamine xhydrochloride
• N,N-Dimethyl-1,4-benzenediamine Hydrochloride; N,N-Dimethyl-1,4-phenylenediamine Monohydrochloride; N,N-Dimethyl-p-phenylenediamine Monohydrochloride; p-Amino-N,N-dimethylaniline Monohydrochloride
• DB-045269
• DB-244089
• N,N-Dimethyl-p-phenylenediamine monohydrochloride

• MDL： MFCD00012990
• Inchi： 1S/C8H12N2.ClH/c1-10(2)8-5-3-7(9)4-6-8;/h3-6H,9H2,1-2H3;1H
• InChI Key： KTWNIUBGGFBRKH-UHFFFAOYSA-N
• SMILES： Cl.N(C)(C)C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 172.07700
• Monoisotopic Mass: 172.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 93.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Density: No data available
• Melting Point: 219 º C (decomposition)
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 29.26000
• LogP: 2.71800
• Vapor Pressure: No data available
• Solubility: Not determined

N,N-Dimethyl-p-phenylenediamine monohydrochloride Security Information

• Signal Word：Danger
• Hazard Statement： H300 (100%) H311 (100%) H331 (100%)
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN 2811 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： R23/24/25;R43
• Safety Instruction： S36/37; S45
• FLUKA BRAND F CODES：3-8-10
• RTECS：ST1750000
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Safety Term：6.1(a)
• Packing Group：II
• Risk Phrases：R23/24/25
• HazardClass：6.1(a)
• PackingGroup：II
• Packing Group：II
• Hazard Level：6.1(a)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on N,N-Dimethyl-p-phenylenediamine monohydrochloride

N,N-Dimethyl-p-Phenylenediamine Monohydrochloride: A Comprehensive Overview

N,N-Dimethyl-p-phenylenediamine monohydrochloride, with the CAS number 2052-46-2, is a versatile compound that has garnered significant attention in various fields of chemistry and material science. This compound, often abbreviated as DMPD.HCl, is a derivative of p-phenylenediamine, where the amino groups are methylated, and the hydrochloride salt is formed. Its structure consists of a benzene ring with two methyl-substituted amino groups at the para positions, making it a valuable intermediate in organic synthesis.

The synthesis of N,N-Dimethyl-p-phenylenediamine monohydrochloride typically involves the methylation of p-phenylenediamine using methylating agents such as formaldehyde or dimethyl sulfate. The hydrochloride salt is formed by protonation of the amine groups, which enhances its solubility in polar solvents. This compound is widely used in the pharmaceutical industry as an intermediate for synthesizing various drugs, including anti-inflammatory agents and antioxidants. Recent studies have highlighted its potential in the development of novel drug delivery systems due to its ability to form stable complexes with metal ions.

In terms of physical properties, N,N-Dimethyl-p-phenylenediamine monohydrochloride exists as a white crystalline solid with a melting point of approximately 180°C. It is sparingly soluble in water but dissolves readily in polar organic solvents such as ethanol and methanol. The compound exhibits moderate stability under ambient conditions but decomposes upon prolonged exposure to heat or light. Researchers have recently explored its thermal stability under high-pressure conditions, revealing its potential application in high-temperature chemical processes.

The chemical properties of DMPD.HCl make it an excellent candidate for use in polymer chemistry. It has been employed as a curing agent for epoxy resins, where it accelerates the cross-linking process and enhances the mechanical properties of the resulting polymers. Recent advancements in nanotechnology have also utilized this compound as a precursor for synthesizing conductive polymers, which find applications in flexible electronics and energy storage devices.

In the field of dye chemistry, N,N-Dimethyl-p-phenylenediamine monohydrochloride serves as an important intermediate for the production of azo dyes. Its ability to form stable diazonium salts under mild conditions has made it a preferred choice for dye manufacturers. Emerging research has focused on its role in developing eco-friendly dyeing processes that minimize environmental impact while maintaining high colorfastness.

The biological activity of DMPD.HCl has been extensively studied, particularly its antioxidant properties. Experimental data from recent studies indicate that this compound can effectively scavenge free radicals, making it a promising candidate for use in cosmetic products aimed at combating oxidative stress. Additionally, its anti-inflammatory effects have been explored in preclinical models, suggesting potential applications in treating inflammatory diseases.

From an environmental perspective, the biodegradability of N,N-Dimethyl-p-phenylenediamine monohydrochloride has been assessed under simulated wastewater treatment conditions. Results indicate that it undergoes rapid microbial degradation, reducing concerns about its persistence in aquatic ecosystems. This finding aligns with global efforts to develop sustainable chemical processes that minimize ecological footprint.

In conclusion, N,N-Dimethyl-p-phenylenediamine monohydrochloride (CAS No: 2052-46-2) is a multifaceted compound with applications spanning pharmaceuticals, polymers, dyes, and biotechnology. Its unique chemical properties and versatile reactivity continue to drive innovative research across diverse scientific disciplines. As advancements in synthetic chemistry and materials science unfold, this compound is poised to play an increasingly significant role in shaping future technologies.